Ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
Overview
Description
Ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a chemical compound with the CAS Number: 339030-40-9 . It has a molecular weight of 260.25 and its IUPAC name is ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12N2O4/c1-2-19-13(18)12-10(16)8-11(17)15(14-12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 . This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 260.25 . The InChI code is 1S/C13H12N2O4/c1-2-19-13(18)12-10(16)8-11(17)15(14-12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 .Scientific Research Applications
Synthesis of Imidazole Containing Compounds
This compound could potentially be used in the synthesis of imidazole containing compounds . Imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antitumor and Bactericidal Properties
Ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate could be used for the synthesis of analogs of Lucanthone, which have antitumor and bactericidal properties .
Synthesis of Hybrid DHPM-Triazole Compounds
This compound could be used in the synthesis of highly functionalized hybrid DHPM-triazole compounds . These compounds are part of an investigation to identify novel compounds with anticancer properties .
Synthesis of 2-Pyridone Derivatives
This compound could be used in the synthesis of 2-pyridone derivatives . Many naturally occurring and synthetic compounds containing a 2-pyridone ring have a broad spectrum of biological activity .
Synthesis of 6-Alkyl-substituted 1,2-dihydropyridin-2-ones
Ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate could potentially be used in the synthesis of 6-Alkyl-substituted 1,2-dihydropyridin-2-ones . These compounds are used in medicine as selective inhibitors of phosphodiesterases and AMPA-receptors .
Creation of Effective Vasodilators, Anticoagulants, Fungicides, and Anti-HIV Agents
Based on 6-Alkyl-substituted 1,2-dihydropyridin-2-ones, highly effective vasodilators, anticoagulants, fungicides, and anti-HIV agents have been created .
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 4-hydroxy-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4/c1-2-19-13(18)12-10(16)8-11(17)15(14-12)9-6-4-3-5-7-9/h3-8,16H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVKWJPUFMPFSNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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